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Abstract
Metaterol, also known as isofenefrine, is a sympathomimetic agent and bronchodilator

belonging to the phenethylamine family.[1] Structurally, it is an analog of the widely used

pharmaceutical agent phenylephrine. This application note provides a detailed, three-step

synthetic pathway for the preparation of Metaterol starting from the readily available chemical,

3-hydroxyacetophenone. The described synthesis involves an initial α-bromination of the

acetophenone, followed by nucleophilic substitution with isopropylamine to yield an α-amino

ketone intermediate, and a final reduction step to afford the target 1,2-amino alcohol, Metaterol.

This guide is designed to offer researchers and drug development professionals a robust and

comprehensible protocol, complete with mechanistic insights, step-by-step procedures, and

characterization data.
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The synthesis of sympathomimetic amines is of significant interest in medicinal chemistry due

to their wide range of pharmacological applications, from decongestants to cardiovascular

agents.[2][3] Metaterol, or 3-[1-hydroxy-2-(propan-2-ylamino)ethyl]phenol, is a structural

relative of phenylephrine, differing by the substitution of an N-methyl group with an N-isopropyl

group.[1][4] This structural modification can influence the compound's adrenergic receptor

selectivity and overall pharmacological profile.[2]

The synthetic strategy outlined herein is a classical and efficient approach for constructing the

1,2-amino alcohol moiety characteristic of this class of compounds. The pathway begins with 3-

hydroxyacetophenone, an economical and commercially available starting material. The core of

the synthesis relies on three fundamental transformations:

α-Bromination: Introduction of a bromine atom at the alpha position to the carbonyl group

activates the molecule for subsequent nucleophilic attack.

Amination: Installation of the isopropylamino side chain via a nucleophilic substitution

reaction.

Ketone Reduction: Selective reduction of the α-amino ketone to the corresponding amino

alcohol, completing the synthesis.

This document provides a detailed protocol for each step, explains the rationale behind the

choice of reagents and conditions, and offers a framework for the successful laboratory-scale

synthesis of Metaterol.

Overall Synthetic Pathway
The conversion of 3-hydroxyacetophenone to Metaterol is accomplished in three sequential

steps as depicted in the diagram below.

3-Hydroxyacetophenone Step 1: α-Bromination
Br₂, Ethyl Acetate

2-Bromo-1-(3-hydroxyphenyl)ethanone
(α-Bromo Intermediate)

Step 2: Amination
Isopropylamine, Base

1-(3-Hydroxyphenyl)-2-(isopropylamino)ethanone
(α-Amino Ketone)

Step 3: Reduction
NaBH₄, MeOH or H₂/Pd-C

Metaterol
(3-[1-hydroxy-2-(isopropylamino)ethyl]phenol)

Click to download full resolution via product page

Figure 1: Three-step synthesis of Metaterol from 3-hydroxyacetophenone.
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Experimental Protocols and Methodologies
Step 1: α-Bromination of 3-Hydroxyacetophenone
Principle: The first step involves the selective bromination of the methyl group adjacent to the

carbonyl function. While the phenolic hydroxyl group is a strong activating group that can direct

electrophilic substitution to the aromatic ring, careful control of reaction conditions allows for

preferential α-bromination.[1][5] Using a non-polar solvent like ethyl acetate and elemental

bromine facilitates the desired side-chain halogenation, a method analogous to that used in the

synthesis of phenylephrine intermediates.[6]

Protocol: Synthesis of 2-Bromo-1-(3-hydroxyphenyl)ethanone

Setup: In a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser connected to a gas trap (to neutralize HBr

byproduct), dissolve 13.6 g (0.1 mol) of 3-hydroxyacetophenone in 100 mL of ethyl acetate.

Bromination: Cool the solution to 0-5 °C using an ice bath. Slowly add a solution of 16.0 g

(0.1 mol) of bromine in 20 mL of ethyl acetate dropwise over 1 hour, ensuring the

temperature does not exceed 10 °C. The red-brown color of bromine should dissipate as the

reaction proceeds.

Reaction Monitoring: After the addition is complete, allow the reaction mixture to warm to

room temperature and stir for an additional 2-3 hours. Monitor the reaction progress by Thin

Layer Chromatography (TLC) (Eluent: 3:1 Hexane/Ethyl Acetate).

Workup: Once the starting material is consumed, wash the reaction mixture sequentially with

50 mL of 5% sodium bisulfite solution (to quench excess bromine), 50 mL of saturated

sodium bicarbonate solution, and 50 mL of brine.

Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure to yield the crude product.

Purification: The crude 2-bromo-1-(3-hydroxyphenyl)ethanone can be purified by

recrystallization from a mixture of ethanol and water to afford a crystalline solid.
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Parameter Value Reference

Starting Material 3-Hydroxyacetophenone [6]

Reagent Bromine (Br₂) [6]

Solvent Ethyl Acetate [6]

Temperature 0-10 °C N/A

Typical Yield 75-85% N/A

Product
2-Bromo-1-(3-

hydroxyphenyl)ethanone
[6]

Step 2: Amination with Isopropylamine
Principle: This step involves the nucleophilic substitution of the α-bromide by isopropylamine.

The amine acts as a nucleophile, displacing the bromide to form the corresponding α-amino

ketone. An excess of the amine or the addition of a non-nucleophilic base is required to

neutralize the hydrogen bromide generated during the reaction, which would otherwise

protonate the amine, rendering it non-nucleophilic.

Protocol: Synthesis of 1-(3-Hydroxyphenyl)-2-(isopropylamino)ethanone

Setup: In a 250 mL round-bottom flask, dissolve 21.5 g (0.1 mol) of 2-bromo-1-(3-

hydroxyphenyl)ethanone in 100 mL of isopropanol.

Amine Addition: To the stirred solution, add 17.7 g (0.3 mol, 3 equivalents) of isopropylamine.

The use of excess amine serves both as the nucleophile and the base to capture the HBr

byproduct.[7]

Reaction: Seal the flask and stir the mixture at room temperature for 18-24 hours. The

formation of isopropylammonium bromide may be observed as a precipitate.

Monitoring: Monitor the reaction for the disappearance of the bromo-intermediate using TLC

(Eluent: 9:1 Dichloromethane/Methanol).
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Workup: After the reaction is complete, filter the mixture to remove the ammonium salt

precipitate. Concentrate the filtrate under reduced pressure.

Isolation: Dissolve the residue in 100 mL of ethyl acetate and wash with 50 mL of water to

remove any remaining salts. Dry the organic layer over anhydrous sodium sulfate, filter, and

evaporate the solvent to obtain the crude α-amino ketone. The product is often used in the

next step without further purification.

Parameter Value Reference

Starting Material
2-Bromo-1-(3-

hydroxyphenyl)ethanone
N/A

Reagent Isopropylamine [7]

Solvent Isopropanol N/A

Temperature Room Temperature N/A

Typical Yield 80-90% (crude) N/A

Product
1-(3-Hydroxyphenyl)-2-

(isopropylamino)ethanone
N/A

Step 3: Reduction of the α-Amino Ketone
Principle: The final step is the reduction of the carbonyl group to a secondary alcohol. Sodium

borohydride (NaBH₄) is a mild and selective reducing agent suitable for this transformation, as

it reduces ketones but typically does not affect aromatic rings or phenolic hydroxyls.[8][9]

Alternatively, catalytic hydrogenation offers a greener and often highly efficient method for this

reduction.[10]
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Figure 2: Experimental workflow for the synthesis of Metaterol.
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Protocol: Synthesis of Metaterol via NaBH₄ Reduction

Setup: Dissolve the crude 1-(3-hydroxyphenyl)-2-(isopropylamino)ethanone (approx. 0.1

mol) from the previous step in 150 mL of methanol.

Reduction: Cool the solution in an ice bath to 0-5 °C. Add 4.5 g (0.12 mol) of sodium

borohydride portion-wise over 30 minutes, controlling the rate of addition to manage any

effervescence.

Reaction: After the addition is complete, remove the ice bath and stir the reaction mixture at

room temperature for 4 hours.

Monitoring: Monitor the reaction by TLC (Eluent: 9:1 Dichloromethane/Methanol with 0.5%

NH₄OH) for the disappearance of the ketone.

Workup: Carefully acidify the reaction mixture to pH ~6 by the slow addition of 2M HCl to

decompose excess borohydride. Concentrate the mixture under reduced pressure to remove

most of the methanol.

Isolation: Add 100 mL of water to the residue and adjust the pH to 9-10 with a saturated

sodium bicarbonate solution. Extract the product with ethyl acetate (3 x 75 mL).

Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium

sulfate, and concentrate under vacuum. The resulting crude Metaterol can be purified by

recrystallization from an appropriate solvent system (e.g., ethyl acetate/hexane) or by

column chromatography on silica gel.
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Parameter Value Reference

Starting Material
1-(3-Hydroxyphenyl)-2-

(isopropylamino)ethanone
N/A

Reagent Sodium Borohydride (NaBH₄) [9]

Solvent Methanol N/A

Temperature 0 °C to Room Temperature N/A

Typical Yield 70-80% (from amino ketone) N/A

Product Metaterol [1]

Conclusion
The synthetic pathway detailed in this application note provides a reliable and scalable method

for the preparation of Metaterol from 3-hydroxyacetophenone. The three-step sequence

employs standard organic transformations and readily available reagents, making it accessible

for most chemistry laboratories. By providing clear, step-by-step protocols and explaining the

underlying chemical principles, this guide serves as a valuable resource for researchers

engaged in the synthesis of sympathomimetic amines and other pharmaceutical intermediates.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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